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Compound of Interest

Compound Name: Glycidyl butyrate

Cat. No.: B011441 Get Quote

For researchers, scientists, and professionals engaged in drug development, a precise

understanding of the fundamental physicochemical properties of chemical compounds is

paramount. This guide provides a focused overview of the molecular weight and chemical

formula of glycidyl butyrate, a compound with applications in the synthesis of various

chemical intermediates.

Physicochemical Data of Glycidyl Butyrate
The essential molecular details of glycidyl butyrate are summarized in the table below. This

information is critical for stoichiometric calculations, analytical characterization, and the design

of synthetic pathways.

Property Value Citations

Molecular Formula C₇H₁₂O₃

Molecular Weight 144.17 g/mol

Alternate Molecular Weight 144.1684 g/mol

The molecular formula, C₇H₁₂O₃, delineates the elemental composition of the molecule,

indicating the presence of seven carbon atoms, twelve hydrogen atoms, and three oxygen

atoms. The molecular weight is a crucial parameter derived from this composition, with the
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most commonly cited value being 144.17 g/mol . An alternative, more precise value of

144.1684 g/mol is also available.

Logical Relationship of Glycidyl Butyrate's Core
Properties
The relationship between the compound's name, its elemental composition (formula), and its

resulting molecular weight can be visualized as a direct logical progression. The chemical

structure dictates the formula, which in turn determines the molecular weight.

Glycidyl Butyrate Molecular Formula
C₇H₁₂O₃

is defined by Molecular Weight
144.17 g/mol

determines
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Core property relationship of Glycidyl Butyrate.

This guide provides the foundational molecular data for glycidyl butyrate, essential for its

application in scientific research and development. The provided information, including the

molecular formula and weight, serves as a critical reference for any experimental or theoretical

work involving this compound.

To cite this document: BenchChem. [An In-Depth Technical Guide to Glycidyl Butyrate:
Molecular Weight and Formula]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b011441#glycidyl-butyrate-molecular-weight-and-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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